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The Environmental Performance Index (IDA), established by the Brazilian National Waterway

Transportation Agency (ANTAQ), serves as a critical instrument for evaluating the

environmental management of the nation's port facilities. Instituted by ANTAQ Resolution No.

2,650/2012, and with an evaluation cycle updated to be annual as of 2024, the IDA provides a

quantitative assessment of environmental compliance and best practices in organized ports

and private use terminals.[1] This technical guide offers an in-depth exploration of the IDA's

core components, methodology, and indicators, designed for researchers, scientists, and drug

development professionals interested in environmental performance assessment.

Core Methodology
The IDA is a composite index built upon a hierarchical structure of indicators. The final score for

each port facility is derived from the weighted aggregation of 38 specific indicators, which are

grouped into 14 global indicators and further consolidated into four main categories.[1]

The weighting of these indicators was determined using the Analytic Hierarchy Process (AHP),

a multi-criteria decision-making methodology. This process involved consultations with

environmental managers from 30 organized ports to establish the relative importance of each

indicator.[1]

Data for the index is collected annually through a questionnaire distributed to all selected port

facilities. The submission window for this questionnaire typically opens on October 1st and

closes on January 31st of the subsequent year.[2] ANTAQ is responsible for compiling and

publishing the results, which are made publicly available through an online panel.[3][4]
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Experimental Protocols and Data Collection
The data collection for the IDA relies on a comprehensive questionnaire administered by

ANTAQ to the participating port facilities. While the specific questions for each indicator are not

publicly available, the protocols for data submission require designated representatives from

each port to complete the questionnaire via an online system. The indicators point to the types

of evidence and information that must be collected and maintained by the ports. This includes,

but is not limited to, environmental licenses, risk management plans, waste management

records, energy consumption data, and documentation of socio-environmental actions.[2][4]

The following sections provide a detailed breakdown of the indicators within each category. The

"Methodology" described for each indicator is inferred from its title and the broader context of

the IDA's objectives, representing the likely data and documentation required for its

assessment.

Data Presentation: IDA Indicators and Weights
The 38 specific indicators of the IDA are organized into four categories. The following tables

detail the structure of the index, including the weights assigned to each category, global

indicator, and specific indicator.

Category 1: Economic-Operational
This category assesses the organizational structure, response capacity, and operational

practices related to environmental management.
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Global Indicator Weight Specific Indicator Weight

Environmental

Governance
0.217

Environmental

licensing of the port
0.117

Number and

qualification of

professionals in the

environmental nucleus

0.033

Environmental training

and capacity building
0.016

Environmental audit 0.050

Safety 0.160

Oceanographic/hydrol

ogical and

meteorological/climato

logical database

0.016

Risk prevention and

emergency response
0.108

Occurrence of

environmental

accidents

0.036

Port Operations

Management
0.098

Ship waste removal

actions
0.065

Operations with

dangerous goods in

containers

0.033

Energy Management 0.028
Reduction of energy

consumption
0.019

Generation of clean

and renewable energy

by the port

0.006

Power supply to ships 0.002
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Costs and Benefits of

Environmental Actions
0.068

Internalization of

environmental costs in

the budget

0.068

Environmental

Agenda
0.039

Disclosure of the

port's environmental

information

0.004

Local environmental

agenda
0.018

Institutional

environmental agenda
0.010

Voluntary

Certifications
0.007

Condominium

Management of the

Organized Port

0.110

Control of the

environmental

performance of leases

and operators by the

Port Authority

0.038

Environmental

licensing of

companies

0.026

Individual Emergency

Plan of the terminals
0.015

Environmental audits

of the terminals
0.008

Solid Waste

Management Plans of

the terminals

0.011

Voluntary certifications

of the companies
0.004

Environmental

education program in

0.008
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the terminals

Category 2: Socio-Cultural
This category evaluates the social and cultural actions integrated into the port's environmental

management.

Global Indicator Weight Specific Indicator Weight

Social Responsibility 0.046

Promotion of

environmental

education actions

0.028

Relationship with the

community
0.018

Public Health 0.019
Health contingency

plans
0.019

Category 3: Physical-Chemical
This category focuses on the management and monitoring of physical and chemical aspects of

the port environment.
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Global Indicator Weight Specific Indicator Weight

Solid Waste

Management
0.108

Solid Waste

Management Plan
0.108

Water Quality 0.046
Monitoring of water

quality in the port
0.046

Effluent Management 0.032
Effluent Management

Plan
0.032

Dredging 0.025

Environmental

management of

dredging

0.025

Atmospheric

Emissions
0.019

Monitoring of

atmospheric

emissions

0.019

Category 4: Biological-Ecological
This category assesses the management of biological and ecological aspects within the port's

area of influence.

Global Indicator Weight Specific Indicator Weight

Synanthropic Animals 0.033

Control of disease-

carrying synanthropic

animals

0.033

Ballast Water 0.025
Ballast water

management
0.025

Fauna and Flora 0.019
Monitoring of fauna

and flora
0.019

Visualizations
The following diagrams illustrate the hierarchical structure of the IDA and the annual workflow

for its calculation and dissemination.
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Categories

Global Indicators

Specific Indicators

IDA Score

Economic-Operational

Socio-Cultural

Physical-Chemical

Biological-Ecological

Environmental
Governance

Safety

...

Social
Responsibility

Public Health

Solid Waste
Management

...

Synanthropic
Animals

...

Environmental licensing...

Risk prevention...

...

Promotion of env. education...

Health contingency plans

Solid Waste Management Plan

...

Control of synanthropic animals...

...
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Hierarchical Structure of ANTAQ's IDA
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Start of Annual Cycle
(October 1st)

Data Collection:
Ports complete and submit

the IDA questionnaire

Submission Deadline
(January 31st)

ANTAQ:
Data validation, analysis,

and calculation of IDA scores

Publication of Results:
Scores and rankings are made

public on the IDA Panel

End of Cycle
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Annual Workflow of the IDA Evaluation

Concluding Remarks
ANTAQ's Environmental Performance Index represents a significant effort to standardize and

quantify the assessment of environmental management in Brazilian port facilities. For

researchers and scientists, the IDA provides a valuable dataset for analyzing trends in the
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environmental performance of the port sector, identifying best practices, and understanding the

impact of environmental policies.

The reliance on the Analytic Hierarchy Process for indicator weighting ensures a structured and

stakeholder-informed approach to defining environmental priorities. However, the lack of public

access to the specific questionnaire items and the pairwise comparison matrices used in the

AHP analysis presents a limitation for in-depth methodological reviews.

Future research could focus on longitudinal studies of IDA scores to assess the effectiveness of

environmental investments and management strategies in the Brazilian port sector.

Furthermore, a comparative analysis of the IDA framework with other international port

environmental performance indices could yield valuable insights for the continuous

improvement of this important regulatory tool.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10773601?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10773601?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

